Cas no 1158208-99-1 (4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole)

• Product Name: 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole
• CAS No: 1158208-99-1
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 5097751
• Update Time: 2025-05-20

4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-benzo[b]thien-7-yl-3,5-dimethyl-
• 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole

• Inchi： 1S/C13H11NOS/c1-8-12(9(2)15-14-8)11-5-3-4-10-6-7-16-13(10)11/h3-7H,1-2H3
• InChI Key： CZEHSZCSSZZWFW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C2=C3SC=CC3=CC=C2)C(C)=N1

Additional information on 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole

Professional Introduction to Compound with CAS No. 1158208-99-1 and Product Name: 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole

The compound with the CAS number 1158208-99-1 and the product name 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound combines a benzothiophene moiety with an isoxazole ring, both of which are well-documented for their pharmacological properties. Such structural motifs are frequently explored in the quest to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, the integration of heterocyclic compounds into drug design has seen remarkable progress. The benzothiophene ring system, known for its aromatic stability and biological activity, has been widely utilized in the synthesis of various bioactive molecules. Similarly, the isoxazole ring is recognized for its role in modulating biological pathways, particularly in anti-inflammatory and antimicrobial applications. The combination of these two structural elements in 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole suggests a compound with multifaceted pharmacological potential.

Recent studies have highlighted the importance of 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole in the development of new pharmaceuticals. Researchers have been particularly interested in its ability to interact with specific biological targets, which could lead to the discovery of new treatments for various diseases. The dimethyl substitution at the 3 and 5 positions of the isoxazole ring enhances the compound's lipophilicity, making it more suitable for membrane-bound receptors and enzymes. This feature is crucial for achieving high bioavailability and target specificity.

The benzothiophenyl group at the 4-position introduces additional complexity to the molecule, allowing for diverse interactions with biological systems. This part of the structure is particularly noteworthy for its role in modulating enzyme activity and receptor binding. For instance, studies have shown that benzothiophene derivatives can exhibit potent inhibitory effects on certain enzymes involved in inflammatory responses. This makes 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole a promising candidate for developing anti-inflammatory drugs.

Moreover, the compound's structural features make it an attractive scaffold for further chemical modifications. By altering specific functional groups or introducing new substituents, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs. This flexibility is essential in drug development, as it allows for the optimization of efficacy while minimizing unwanted side effects.

Current research in this area is focused on understanding the mechanisms by which 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole exerts its biological effects. Computational modeling and experimental studies are being employed to elucidate its interaction with target proteins and receptors. These efforts are crucial for designing more effective drugs that can be tailored to specific disease pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the benzothiophene-isoxazole core structure efficiently.

In conclusion, 4-(benzothiophen-7-yl)-3,5-dimethyl-isoxazole represents a significant advancement in medicinal chemistry. Its unique structural features and potential pharmacological applications make it a valuable compound for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in shaping the future of drug discovery and therapy.